Cas no 71097-53-5 (2-Pentanone,4-(5-methyl-2-furanyl)-)

2-Pentanone,4-(5-methyl-2-furanyl)- structure
71097-53-5 structure
Product Name:2-Pentanone,4-(5-methyl-2-furanyl)-
CAS No:71097-53-5
MF:C10H14O2
MW:166.216963291168
CID:580908
PubChem ID:3018073
Update Time:2025-04-19

2-Pentanone,4-(5-methyl-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanone,4-(5-methyl-2-furanyl)-
    • 4-(5-methyl-2-furyl)pentan-2-one
    • 4-(5-methylfuran-2-yl)pentan-2-one
    • 71097-53-5
    • NS00060427
    • InChI=1/C10H14O2/c1-7(6-8(2)11)10-5-4-9(3)12-10/h4-5,7H,6H2,1-3H
    • DTXSID50991414
    • SCHEMBL19709284
    • EINECS 275-191-9
    • Inchi: 1S/C10H14O2/c1-7(6-8(2)11)10-5-4-9(3)12-10/h4-5,7H,6H2,1-3H3
    • InChI Key: SNCJRRZMGMKMBW-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC=C1C(C)CC(C)=O

Computed Properties

  • Exact Mass: 166.09942
  • Monoisotopic Mass: 166.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.7
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • Density: 0.985
  • Boiling Point: 196°C at 760 mmHg
  • Flash Point: 79.6°C
  • Refractive Index: 1.467
  • PSA: 30.21
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